Cas no 1804669-33-7 (6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1804669-33-7
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4867820
• Update Time: 2025-07-18

6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-7-1-4(9(12)13)5(3-11)6(14-7)2-8(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： XRAOKBAAFFPHMW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CCl)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804669-33-7)

6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804669-33-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of bromo, chloromethyl, and difluoromethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C9H7BrClF2NO2, has attracted attention for its potential in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for fluorinated pyridine compounds like 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its role in cancer therapy, anti-inflammatory agents, and central nervous system (CNS) drug development. The presence of the difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl groups while offering improved resistance to oxidative degradation.

The synthesis of CAS No. 1804669-33-7 typically involves multi-step reactions, including halogenation and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization via NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC ensures compliance with stringent quality standards required for preclinical studies.

From an industrial perspective, 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid is gaining traction as a building block for crop protection chemicals. Its structural motifs align with the growing focus on sustainable agriculture and low-residue pesticides. Companies are investing in green chemistry approaches to scale up production while minimizing environmental impact, addressing the global push for eco-friendly agrochemicals.

For researchers investigating structure-activity relationships (SAR), this compound serves as a critical scaffold. Computational studies using molecular docking and quantum mechanical calculations have predicted its interactions with biological targets like kinases and G-protein-coupled receptors (GPCRs). These insights are driving innovation in personalized medicine, where tailored molecular designs are essential for treating complex diseases.

Storage and handling of CAS No. 1804669-33-7 require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper cryogenic storage (-20°C) under inert atmosphere is recommended to maintain stability. The compound's material safety data sheet (MSDS) provides detailed guidance on risk assessment and waste disposal procedures.

The commercial availability of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Pricing trends reflect its niche status, with bulk purchases offering cost advantages for large-scale projects. Recent patents highlight its incorporation into proprietary drug formulations, underscoring its value in intellectual property portfolios.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Machine learning models trained on pyridine-based libraries frequently identify 1804669-33-7 as a high-potential candidate for virtual screening campaigns. This synergy between computational chemistry and experimental validation exemplifies modern drug development pipelines.

In conclusion, 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetic acid represents a convergence of medicinal chemistry and materials science. Its multifaceted applications—from biopharmaceuticals to smart materials—position it as a compound of enduring scientific and commercial relevance. Ongoing research will likely uncover new dimensions of utility, particularly in targeted drug delivery systems and bioorthogonal chemistry applications.